1'-(cyclopropylcarbonyl)-N-isobutyl-1,4'-bipiperidine-3-carboxamide
Overview
Description
1-(cyclopropylcarbonyl)-N-isobutyl-1,4'-bipiperidine-3-carboxamide, also known as CPIB, is a novel compound that has attracted the attention of researchers due to its potential pharmacological applications. CPIB is a cyclic amide derivative of piperidine and has been shown to possess a wide range of biological activities. The purpose of
Scientific Research Applications
1'-(cyclopropylcarbonyl)-N-isobutyl-1,4'-bipiperidine-3-carboxamide has been shown to possess a range of biological activities, including analgesic, anti-inflammatory, and anticonvulsant effects. These properties make it a promising candidate for the development of new drugs for the treatment of pain and inflammation. This compound has also been investigated for its potential as a novel antidepressant, with promising results in animal models.
Mechanism of Action
The mechanism of action of 1'-(cyclopropylcarbonyl)-N-isobutyl-1,4'-bipiperidine-3-carboxamide is not fully understood, but it is thought to involve modulation of the activity of certain neurotransmitters in the brain. Specifically, this compound has been shown to enhance the activity of the neurotransmitter dopamine, which is involved in the regulation of mood and motivation.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects in animal models. These include analgesia, anti-inflammatory effects, and anticonvulsant effects. This compound has also been shown to produce a dose-dependent increase in locomotor activity, suggesting a potential stimulant effect.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1'-(cyclopropylcarbonyl)-N-isobutyl-1,4'-bipiperidine-3-carboxamide is its high yield and relative ease of synthesis. This makes it a useful compound for laboratory experiments and drug development. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several potential future directions for research on 1'-(cyclopropylcarbonyl)-N-isobutyl-1,4'-bipiperidine-3-carboxamide. One area of interest is the development of new drugs based on the structure of this compound for the treatment of pain, inflammation, and depression. Another potential direction is the investigation of the role of this compound in modulating the activity of other neurotransmitters in the brain. Finally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential as a therapeutic agent.
properties
IUPAC Name |
1-[1-(cyclopropanecarbonyl)piperidin-4-yl]-N-(2-methylpropyl)piperidine-3-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H33N3O2/c1-14(2)12-20-18(23)16-4-3-9-22(13-16)17-7-10-21(11-8-17)19(24)15-5-6-15/h14-17H,3-13H2,1-2H3,(H,20,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDCKBTBBIAXFGH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(=O)C1CCCN(C1)C2CCN(CC2)C(=O)C3CC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H33N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.